
Compound of Interest

Compound Name: Sulfachlorpyridazine

Cat. No.: B1682503

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfachlorpyridazine (SCP) is a sulfonamide antibiotic widely used in veterinary medicine, particularly in the swine and cattle industries, to treat and

Physicochemical Properties and Structure
The environmental behavior of a chemical is fundamentally governed by its physical and chemical properties. Sulfachlorpyridazine is a synthetic org

Table 1: Physicochemical Properties of Sulfachlorpyridazine

Property

IUPAC Name

CAS Number

Molecular Formula

Molecular Weight

Appearance

Melting Point

Water Solubility

pKa₁ (Amino group)

pKa₂ (Sulfonamide)

| XLogP3 | 1.0 |[2] |

graph "Chemical_Structure_of_Sulfachlorpyridazine" {

  layout=neato;

  node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"];

  edge [color="#5F6368"];

// Define molecule nodes

N1 [label="N", pos="0,1.5!"];

N2 [label="N", pos="-0.87,1!"];

C1 [label="C", pos="-0.87,0!"];

C2 [label="C", pos="0,-0.5!"];

C3 [label="C", pos="0.87,0!"];

C4 [label="C", pos="0.87,1!"];

Cl [label="Cl", pos="1.73,1.5!"];

N_sulf [label="N", pos="1.73,-0.5!"];
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H_sulf [label="H", pos="2.3,-0.1!"];

S [label="S", pos="2.5,-1.5!"];

O1 [label="O", pos="1.8,-2.4!"];

O2 [label="O", pos="3.7,-1.5!"];

C_benzene [label="", shape=none, pos="3.5,-2.7!"];

C5 [label="C", pos="4.37,-3.2!"];

C6 [label="C", pos="5.24,-2.7!"];

C7 [label="C", pos="5.24,-1.7!"];

C8 [label="C", pos="4.37,-1.2!"];

C9 [label="C", pos="3.5,-1.7!"];

C10 [label="C", pos="3.5,-2.7!"];

N_amino [label="N", pos="6.11,-3.2!"];

H1_amino [label="H", pos="6.6,-2.8!"];

H2_amino [label="H", pos="6.6,-3.6!"];

// Define bonds

N1 -- N2;

N2 -- C1;

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- N1;

C4 -- Cl;

C3 -- N_sulf;

N_sulf -- H_sulf;

N_sulf -- S;

S -- O1 [label="", style=double];

S -- O2 [label="", style=double];

S -- C9;

C5 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C10;

C10 -- C5;

C6 -- N_amino;

N_amino -- H1_amino;

N_amino -- H2_amino;

// Benzene ring double bonds

edge [style=solid];

C5 -- C10 [style=double];

C7 -- C8 [style=double];

C6 -- C7 [style=solid];

C8 -- C9 [style=solid];

C9 -- C10 [style=solid];

C5 -- C6 [style=solid];
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// Pyridazine ring double bonds

N1 -- C4 [style=solid];

C1 -- C2 [style=double];

C3 -- C4 [style=solid];

N2 -- C1 [style=solid];

N1 -- N2 [style=double];

C2 -- C3 [style=solid];

}

Caption: Electrochemical degradation pathway of SCP via hydroxyl radical attack.

Biotic Degradation

The role of biodegradation in the removal of SCP appears to be less significant than abiotic pathways, especia

Simulation tests, such as the OECD 308 (Aerobic and Anaerobic Transformation in Aquatic Sediment Systems), are

Environmental Mobility and Sorption

The mobility of SCP in the environment, particularly its potential to leach from soil into groundwater, is gov

Sorption is influenced by the physicochemical properties of both SCP and the soil. Key factors include:

Soil pH: As pH affects the speciation of SCP (pKa₂ ≈ 5.5-5.9), sorption coefficients are generally greater u

Organic Carbon (OC) Content: A primary driver for sorption, with higher OC content leading to greater retent
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Clay Content & Cation Exchange Capacity (CEC): Positively correlated with sorption.[12]

Batch equilibrium experiments are used to determine sorption coefficients (K_d) and Freundlich adsorption coef

Table 3: Soil Sorption Coefficients of Sulfachlorpyridazine in Brazilian Soils[3]

| Soil Type | Organic Carbon (%) | Clay (%) | pH (CaCl₂) | K_d (cm³/g) | K_F (µg¹⁻¹/ⁿ (cm³)¹/ⁿ g⁻¹) |

| :--- | :--- | :--- | :--- | :--- | :--- |

| Sandy Soil (N1) | 1.1 | 12 | 4.4 | 1.00 | 1.89 |

| Clay Soil (S1) | 1.3 | 43 | 4.3 | 2.15 | 2.68 |

| Clay Soil (S2) | 1.9 | 43 | 4.8 | 3.33 | 4.09 |

| Clay Soil (N2) | 2.8 | 34 | 4.5 | 4.48 | 5.63 |

The generally low K_d values confirm the high potential mobility of SCP in soils, especially those with low o

Ecotoxicity Profile

The presence of SCP and its transformation products in the environment can pose a risk to non-target organisms

Aquatic Toxicity: Undiluted leachate from SCP-contaminated soil has been shown to be highly toxic to the cru

Terrestrial Toxicity: SCP shows limited effects on soil invertebrates like the earthworm Eisenia foetida. Ho
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Table 4: Ecotoxicity of Sulfachlorpyridazine and its Leachates

| Organism/System | Endpoint | Concentration | Effect | Reference(s) |

| :--- | :--- | :--- | :--- | :--- |

| Daphnia magna (Crustacean) | Acute Immobilization | Undiluted leachate from 100 mg/kg soil | 100% mortality 

| Chlorella vulgaris (Green Algae) | Growth | Not specified | No significant effects | - |

| Rainbow Trout Cell Lines (RTG-2, RTL-W1) | Viability | Not specified | No significant effects | - |

| Eisenia foetida (Earthworm) | Mortality (21 days) | Up to 100 mg/kg | No mortality observed (LC50 > 100 mg/k

| Soil Microorganisms | Enzymatic Activity | 1 mg/kg | Reversible effects | - |

| Soil Microorganisms | Enzymatic Activity | 100 mg/kg | Non-reversible effects | - |

| Brassica napus, Vicia sativa (Plants) | Elongation & Biomass | 100 mg/kg | Significant reduction | - |

| Vibrio fischeri (Bacteria) | Luminescence Inhibition | During electro-Fenton treatment | Increased toxicity 

Key Experimental Protocols

Standardized methodologies are crucial for generating comparable data on the environmental fate of SCP.

Analytical Quantification in Environmental Matrices

The determination of SCP in complex matrices like soil, water, or tissue typically involves extraction followe

Methodology: Solid-Liquid Extraction and LC-MS/MS Analysis

Sample Preparation: Homogenize soil or tissue samples. For water samples, filter through a 0.7-µm glass fibe

Extraction:

Soil/Sediment: Weigh a subsample (e.g., 2-5 g) into a centrifuge tube. Add an extraction solvent mixture (
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Water: Pass a known volume (e.g., 1 L) through a Solid Phase Extraction (SPE) cartridge (e.g., Carbopak-B)

Sonication & Centrifugation: Vortex and sonicate the soil/solvent mixture to ensure efficient extraction. Ce

Clean-up & Concentration:

Soil Extract: The supernatant may undergo a clean-up step using dispersive SPE (dSPE) with a sorbent like 

SPE Cartridge: Elute the analyte from the SPE cartridge using a suitable solvent (e.g., methanol followed 

Solvent Evaporation & Reconstitution: Evaporate the extract to dryness under a gentle stream of nitrogen. Re

LC-MS/MS Analysis: Inject the reconstituted sample into the HPLC-MS/MS system. Use a C18 column with a gradi
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Caption: General workflow for the quantification of SCP in environmental samples.

Photodegradation Assessment

Methodology: Aqueous Photolysis Study

Solution Preparation: Prepare a stock solution of SCP in a suitable solvent and spike it into purified water

Irradiation: Place the solution in quartz tubes (which are transparent to UV light) in a solar simulator equ

Dark Control: Prepare identical samples and keep them in the dark to assess for non-photolytic degradation (

Sampling: At predetermined time intervals, withdraw aliquots from both irradiated and dark control samples.

Analysis: Immediately analyze the samples for the concentration of SCP using HPLC-UV or LC-MS/MS.

Data Analysis: Plot the natural logarithm of the concentration versus time. The degradation rate constant (k
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Caption: Experimental workflow for a photodegradation study.

Biodegradation Assessment (OECD 308)

Methodology: Water-Sediment Simulation Test

System Setup: Collect intact water-sediment cores from a natural source. Allow the systems to acclimate in t

Test Substance Application: Apply ¹⁴C-labeled SCP to the water phase of the test systems. The use of a radio

Incubation: Incubate the systems in the dark at a constant temperature for a period of up to 100 days. For a

Sampling: At various time points, sacrifice replicate test systems. Separate the water and sediment phases.

Analysis:

Water Phase: Analyze directly for the parent compound and transformation products using HPLC with radioche

Sediment Phase: Perform sequential extractions with solvents of increasing polarity to recover the parent 
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Mineralization: Trap evolved ¹⁴CO₂ to quantify the extent of complete biodegradation.

Non-Extractable Residues (NER): Combust the extracted sediment to quantify the amount of radioactivity str

Data Analysis: Determine the dissipation half-lives (DT50) in the water, sediment, and total system. Identif
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Caption: Workflow for an OECD 308 biodegradation study.

Soil Sorption/Desorption (Batch Equilibrium)

Methodology: OECD Guideline 106

Soil Preparation: Use characterized, air-dried, and sieved (<2 mm) soil.[20]
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Preliminary Test (Tier 1): Determine the optimal soil-to-solution ratio, equilibration time, and stability o

Equilibration (Adsorption): Prepare a series of centrifuge tubes with a known mass of soil and a known volum

Separation: Centrifuge the tubes at high speed to separate the soil from the aqueous solution.[23]

Analysis: Carefully remove an aliquot of the supernatant (aqueous phase) and analyze for the concentration o

Data Analysis: Calculate the soil-water distribution coefficient (K_d). Plot the sorbed concentration versus
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Caption: Workflow for an OECD 106 batch equilibrium sorption study.

Conclusion

The environmental fate of Sulfachlorpyridazine is multifaceted and dictated by the interplay of several proces

Primary Degradation: Abiotic photodegradation is the most rapid and significant pathway for SCP removal in s
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Mobility: SCP exhibits low to moderate sorption in soils, indicating a potential for leaching into groundwat

Persistence: While direct biodegradation appears slow, transformation in complex soil-sediment systems does 

Ecotoxicity: SCP and its degradation byproducts pose a risk to certain aquatic invertebrates like Daphnia ma

A thorough understanding of these processes, gained through standardized experimental protocols, is essential 

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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